Cas no 1487069-39-5 (2-(3-methoxypropoxy)methylbutane-1-sulfonyl chloride)

• Product Name: 2-(3-methoxypropoxy)methylbutane-1-sulfonyl chloride
• CAS No: 1487069-39-5
• MF: C₉H₁₉ClO₄S
• MW: 258.762761354446
• CID: 5948747
• PubChem ID: 64999800
• Update Time: 2025-06-12

2-(3-methoxypropoxy)methylbutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonyl chloride, 2-[(3-methoxypropoxy)methyl]-
• 2-((3-Methoxypropoxy)methyl)butane-1-sulfonyl chloride
• 2-(3-methoxypropoxy)methylbutane-1-sulfonyl chloride
• 1487069-39-5
• EN300-1144813
• 2-[(3-methoxypropoxy)methyl]butane-1-sulfonyl chloride
• CS-0296093
• AKOS014331830

• Inchi： 1S/C9H19ClO4S/c1-3-9(8-15(10,11)12)7-14-6-4-5-13-2/h9H,3-8H2,1-2H3
• InChI Key： RDBUFPWOFYKOPJ-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(COCCCOC)CC

Computed Properties

• Exact Mass: 258.0692580g/mol
• Monoisotopic Mass: 258.0692580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 325.8±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-(3-methoxypropoxy)methylbutane-1-sulfonyl chloride

Introduction to 2-(3-methoxypropoxy)methylbutane-1-sulfonyl chloride (CAS No. 1487069-39-5)

2-(3-methoxypropoxy)methylbutane-1-sulfonyl chloride (CAS No. 1487069-39-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its sulfonyl chloride functional group and unique alkoxy chain structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. The presence of both a sulfonyl chloride and an ether linkage makes it particularly valuable in medicinal chemistry, where it can be employed to introduce sulfonamide moieties into target molecules, enhancing their pharmacological properties.

The chemical structure of 2-(3-methoxypropoxy)methylbutane-1-sulfonyl chloride consists of a butyl chain substituted at the first carbon with a sulfonyl chloride group, while the third carbon of the propyl side chain is linked to a methoxy group through an ether bond. This configuration imparts unique reactivity and solubility characteristics, making it suitable for a wide range of synthetic applications. The compound's solubility in both polar and non-polar solvents further broadens its utility in organic synthesis.

In recent years, the demand for high-quality intermediates like 2-(3-methoxypropoxy)methylbutane-1-sulfonyl chloride has surged due to advancements in drug discovery and development. The pharmaceutical industry continuously seeks innovative compounds that can streamline synthetic pathways and improve drug efficacy. This compound has been increasingly utilized in the synthesis of sulfonamide-based drugs, which are known for their broad spectrum of biological activity, including antimicrobial, anti-inflammatory, and antiviral properties.

One of the most compelling applications of 2-(3-methoxypropoxy)methylbutane-1-sulfonyl chloride is in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their inhibition is often a key strategy in treating diseases such as HIV/AIDS, cancer, and autoimmune disorders. The sulfonamide moiety introduced by this compound can effectively mimic the natural substrates of these enzymes, thereby disrupting their function. Recent studies have demonstrated its efficacy in synthesizing potent inhibitors targeting viral proteases, contributing to the development of novel antiviral therapies.

Another area where 2-(3-methoxypropoxy)methylbutane-1-sulfonyl chloride has shown promise is in the field of central nervous system (CNS) drug discovery. Sulfonamides have been identified as key pharmacophores in many CNS-active compounds due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. Researchers have leveraged this compound to synthesize novel sulfonamide derivatives with enhanced affinity for neurotransmitter receptors, potentially leading to new treatments for neurological disorders such as depression, epilepsy, and neurodegenerative diseases.

The synthesis of 2-(3-methoxypropoxy)methylbutane-1-sulfonyl chloride typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the chlorosulfonation of butanone derivatives followed by nucleophilic substitution with 3-methoxypropyl Grignard reagents or other suitable nucleophiles. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for meeting the growing demand from pharmaceutical companies seeking reliable sources of high-purity intermediates.

The quality and purity of 2-(3-methoxypropoxy)methylbutane-1-sulfonyl chloride are paramount for its intended applications. Impurities can significantly affect the yield and efficacy of downstream synthetic transformations, making rigorous purification protocols essential. Analytical techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure compliance with pharmaceutical-grade standards.

As research continues to uncover new therapeutic applications for sulfonamide-based compounds, the significance of intermediates like 2-(3-methoxypropoxy)methylbutane-1-sulfonyl chloride is expected to grow. The compound's versatility makes it a valuable tool for medicinal chemists exploring novel drug candidates across various therapeutic areas. Collaborative efforts between academia and industry are likely to drive further innovation, leveraging this compound's potential to address unmet medical needs.

In conclusion, 2-(3-methoxypropoxy)methylbutane-1-sulfonyl chloride (CAS No. 1487069-39-5) represents a critical intermediate in modern pharmaceutical synthesis. Its unique structural features enable its use in diverse synthetic pathways, particularly in the development of sulfonamide-based drugs with significant therapeutic potential. As advancements continue to emerge in drug discovery technologies, this compound is poised to play an increasingly vital role in shaping the future of medicine.